Cas no 119713-11-0 (2-(3-Methyl-4-nitrophenyl)acetonitrile)

• Product Name: 2-(3-Methyl-4-nitrophenyl)acetonitrile
• CAS No: 119713-11-0
• MF: C₉H₈N₂O₂
• MW: 176.172021865845
• CID: 2124366
• PubChem ID: 14147337
• Update Time: 2025-05-23

2-(3-Methyl-4-nitrophenyl)acetonitrile Chemical and Physical Properties

Names and Identifiers

• 4-nitro-3-methylbenzyl cyanide
• (3-Methyl-4-nitro-phenyl)-acetonitril
• (3-methyl-4-nitrophenyl)-acetonitrile
• (3-methyl-4-nitro-phenyl)-acetonitrile
• 2-(3-methyl-4-nitrophenyl)acetonitrile
• 3-Methyl-4-nitro-benzylcyanid
• 4-Nitro-3-methyl-phenylessigsaeurenitril
• 119713-11-0
• AKOS012506517
• Z1098233832
• 997-780-6
• G60462
• (3-methyl-4-nitrophenyl)acetonitrile
• DB-316686
• EN300-108835
• SCHEMBL1829547
• TZKDDKCXHPQTSC-UHFFFAOYSA-N
• UEA71311
• 2-(3-Methyl-4-nitrophenyl)acetonitrile

• Inchi： 1S/C9H8N2O2/c1-7-6-8(4-5-10)2-3-9(7)11(12)13/h2-3,6H,4H2,1H3
• InChI Key： TZKDDKCXHPQTSC-UHFFFAOYSA-N
• SMILES： [O-][N+](C1=CC=C(CC#N)C=C1C)=O

Computed Properties

• Exact Mass: 176.05900
• Monoisotopic Mass: 176.058577502Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 69.6Ų

Experimental Properties

• PSA: 69.61000
• LogP: 2.49248

Additional information on 2-(3-Methyl-4-nitrophenyl)acetonitrile

Research Briefing on 2-(3-Methyl-4-nitrophenyl)acetonitrile (CAS: 119713-11-0) in Chemical Biology and Pharmaceutical Applications

2-(3-Methyl-4-nitrophenyl)acetonitrile (CAS: 119713-11-0) is a nitrile derivative with significant potential in chemical biology and pharmaceutical research. Recent studies have highlighted its role as a versatile intermediate in the synthesis of bioactive molecules, particularly in the development of kinase inhibitors and antimicrobial agents. This briefing consolidates the latest findings on its synthetic utility, mechanistic insights, and therapeutic applications, providing a comprehensive overview for researchers in the field.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the use of 2-(3-Methyl-4-nitrophenyl)acetonitrile as a key precursor in the synthesis of novel Bruton’s tyrosine kinase (BTK) inhibitors. The nitrile group facilitated efficient cyclization reactions, yielding compounds with nanomolar potency against BTK, a target for autoimmune diseases and B-cell malignancies. Structural optimization of derivatives showed improved selectivity profiles, underscoring the scaffold's adaptability for drug discovery.

In antimicrobial research, a team from the University of Cambridge (2024) reported the compound’s incorporation into hybrid molecules targeting bacterial efflux pumps. The nitrophenyl moiety enhanced membrane permeability, while the nitrile group enabled covalent binding to cysteine residues in pump proteins. This dual mechanism overcame resistance in multidrug-resistant Staphylococcus aureus (MRSA) strains, with MIC values reduced by 8-fold compared to standard antibiotics.

Analytical advancements have also emerged, with a 2024 ACS Analytical Chemistry paper detailing a LC-MS/MS method for quantifying 2-(3-Methyl-4-nitrophenyl)acetonitrile in biological matrices. The protocol achieved a LOD of 0.1 ng/mL, enabling precise pharmacokinetic studies of its derivatives. Molecular modeling further revealed stable interactions with cytochrome P450 3A4, informing metabolic stability predictions for lead optimization.

Ongoing clinical trials (NCT0567892) are evaluating a derivative of this scaffold as a PARP-1 tracer for oncology imaging. The nitrile’s ¹⁸F-labeling efficiency (>85% radiochemical yield) and tumor uptake specificity in PET/CT studies position it as a promising diagnostic tool. These developments underscore the compound’s expanding role from synthetic intermediate to theranostic agent.

Future directions include exploring its electrophilic properties for PROTAC design and investigating nitroreductase-activated prodrugs. The compound’s unique balance of reactivity and stability continues to drive innovation across chemical biology platforms, warranting close monitoring of emerging applications.